10-(3,4-dimethoxyphenyl)-8-(3-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one

Specification

• Molecular Formula: C21H19N7O4
• Molecular Weight: 433.4 g/mol
• IUPAC Name: 10-(3,4-dimethoxyphenyl)-8-(3-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one
• Standard InChI: InChI=1S/C21H19N7O4/c1-30-13-6-4-5-12(9-13)19-16-17(11-7-8-14(31-2)15(10-11)32-3)23-24-20(29)18(16)22-21-25-26-27-28(19)21/h4-10,19H,1-3H3,(H,24,29)(H,22,25,27)
• Standard InChI Key: WZKIVBSPRABQEO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NNC(=O)C3=C2C(N4C(=NN=N4)N3)C5=CC(=CC=C5)OC)OC

Introduction

The compound 10-(3,4-dimethoxyphenyl)-8-(3-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one is a complex organic molecule belonging to the class of tricyclic compounds. It features a unique bicyclic structure with multiple aromatic rings and substituents, which are crucial for its chemical reactivity and potential biological activities.

Synthesis Methods

The synthesis of 10-(3,4-dimethoxyphenyl)-8-(3-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one typically involves multi-step organic reactions. While specific synthesis methods for this compound are not detailed in the literature, common techniques in organic synthesis include condensation reactions, cyclization, and substitution reactions.

Potential Applications

This compound has potential applications in various scientific fields due to its complex structure and functional groups. Similar compounds have shown biological activities such as anti-inflammatory and anticancer properties, suggesting that 10-(3,4-dimethoxyphenyl)-8-(3-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one could be explored for therapeutic uses.

Comparison with Similar Compounds

Compound Name	Structure Features	Unique Aspects
10-(3,4-Dimethoxyphenyl)-8-(3-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one	Complex tricyclic structure with methoxy-substituted phenyl groups and a ketone	Potential for biological activities due to its complex structure
8-(3,4-Dimethoxyphenyl)-10-(4-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one	Similar tricyclic structure with different methoxy-substituted phenyl groups	Exhibits anti-inflammatory and anticancer properties
8-(4-Ethylphenyl)-10-(3-methoxyphenyl)-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1(9),3,5,10-tetraen-13-one	Tricyclic structure with an ethylphenyl group instead of methoxyphenyl	Used in research applications